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Compound of Interest

Compound Name: 5-Bromomethyl-indan

CAS No.: 501649-52-1

Cat. No.: B1267438

Get Quote

This guide provides an in-depth analysis of the spectroscopic data for 5-Bromomethyl-indan
(CAS No: 501649-52-1), a key intermediate in pharmaceutical and materials science research.

[1] As direct experimental spectra for this compound are not widely published, this document

synthesizes predicted data with empirical knowledge from closely related structures to offer a

robust framework for its characterization. This approach, grounded in the principles of nuclear

magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS), is

designed to empower researchers, scientists, and drug development professionals in the

confident identification and quality assessment of this versatile molecule.

Molecular Structure and Its Spectroscopic
Implications
5-Bromomethyl-indan, also known as 5-(bromomethyl)-2,3-dihydro-1H-indene, possesses a

bicyclic structure comprising a benzene ring fused to a five-membered cyclopentyl ring, with a

bromomethyl substituent on the aromatic ring.[2] This unique arrangement of aliphatic and

aromatic moieties, along with the influential bromomethyl group, gives rise to a distinct

spectroscopic fingerprint. Understanding the interplay of these structural features is paramount

to interpreting the spectral data.
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Caption: Molecular Structure of 5-Bromomethyl-indan.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of 5-Bromomethyl-
indan in solution. Both ¹H and ¹³C NMR provide detailed information about the carbon-

hydrogen framework.

¹H NMR Spectroscopy: A Proton's Perspective
The ¹H NMR spectrum is anticipated to exhibit distinct signals for the aromatic, benzylic, and

aliphatic protons. The chemical shifts are influenced by the electron-withdrawing effect of the

bromine atom and the aromatic ring current. The resonance of bromomethyl protons is typically

observed in the region of δ 3.4–4.7 ppm, with a chemical shift of approximately δ 4.48 ppm

being characteristic of benzylic bromides.[3]

Table 1: Predicted ¹H NMR Data for 5-Bromomethyl-indan (in CDCl₃)

Proton
Assignment

Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration
Coupling
Constant (J,
Hz)

Ar-H ~7.2 - 7.0 m 3H -

-CH₂Br ~4.48 s 2H -

Ar-CH₂- ~2.9 t 4H ~7.5

-CH₂- (aliphatic) ~2.1 p 2H ~7.5

Interpretation of the ¹H NMR Spectrum:

Aromatic Protons (δ ~7.2 - 7.0 ppm): The three protons on the substituted benzene ring are

expected to appear as a complex multiplet in this region. The substitution pattern breaks the

symmetry, leading to distinct chemical shifts and coupling patterns for each aromatic proton.

Bromomethyl Protons (δ ~4.48 ppm): A singlet integrating to two protons is predicted for the

bromomethyl group.[3] Its downfield shift is a direct consequence of the deshielding effect of

the adjacent electronegative bromine atom and the aromatic ring.
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Benzylic Protons (δ ~2.9 ppm): The four protons of the two methylene groups attached to the

aromatic ring are expected to be chemically equivalent and appear as a triplet, integrating to

four protons. The triplet multiplicity arises from coupling with the adjacent aliphatic methylene

group.

Aliphatic Protons (δ ~2.1 ppm): The two protons of the central methylene group in the five-

membered ring are predicted to appear as a pentet (or quintet), integrating to two protons.

This pattern results from coupling to the four neighboring benzylic protons.

Caption: Correlation of Protons in 5-Bromomethyl-indan to Predicted ¹H NMR Signals.

¹³C NMR Spectroscopy: The Carbon Backbone
The proton-decoupled ¹³C NMR spectrum will reveal the number of unique carbon

environments. The chemical shifts will be indicative of the hybridization and electronic

environment of each carbon atom.

Table 2: Predicted ¹³C NMR Data for 5-Bromomethyl-indan (in CDCl₃)

Carbon Assignment Predicted Chemical Shift (δ, ppm)

Quaternary Ar-C ~142 - 138

Ar-CH ~128 - 124

-CH₂Br ~33

Ar-CH₂- ~32

-CH₂- (aliphatic) ~25

Interpretation of the ¹³C NMR Spectrum:

Aromatic Carbons (δ ~142 - 124 ppm): The six carbons of the benzene ring will resonate in

this region. The two quaternary carbons (to which the aliphatic ring and the bromomethyl

group are attached) will appear downfield, while the four CH carbons will be slightly upfield.

Bromomethyl Carbon (δ ~33 ppm): The carbon of the bromomethyl group is expected to

appear around this region, influenced by the attached bromine.
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Benzylic and Aliphatic Carbons (δ ~32 and ~25 ppm): The two equivalent benzylic methylene

carbons and the central aliphatic methylene carbon will have distinct signals in the aliphatic

region of the spectrum.

Infrared (IR) Spectroscopy
IR spectroscopy provides valuable information about the functional groups present in the

molecule. The spectrum is a unique "molecular fingerprint" arising from the vibrational modes

of the chemical bonds.

Table 3: Predicted Key IR Absorption Bands for 5-Bromomethyl-indan

Vibrational Mode
Predicted Absorption
Range (cm⁻¹)

Intensity

Aromatic C-H Stretch 3100 - 3000 Medium-Weak

Aliphatic C-H Stretch 3000 - 2850 Medium-Strong

Aromatic C=C Stretch 1600 - 1450 Medium

CH₂ Bend (Scissoring) ~1465 Medium

C-Br Stretch 680 - 515 Strong

Interpretation of the IR Spectrum:

C-H Stretching Vibrations: The spectrum will show distinct bands for aromatic C-H stretching

(above 3000 cm⁻¹) and aliphatic C-H stretching (below 3000 cm⁻¹).

Aromatic Ring Vibrations: A series of bands in the 1600-1450 cm⁻¹ region are characteristic

of the C=C stretching vibrations within the benzene ring.

Aliphatic Bending Vibrations: A notable absorption around 1465 cm⁻¹ is expected for the

scissoring (bending) vibration of the methylene groups.

C-Br Stretch: A strong absorption in the fingerprint region (680-515 cm⁻¹) will be indicative of

the carbon-bromine bond.
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Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and can provide information

about the structure through fragmentation patterns. For 5-Bromomethyl-indan (C₁₀H₁₁Br), the

monoisotopic mass is approximately 210.00441 Da.[2]

Table 4: Predicted Mass Spectrometry Data for 5-Bromomethyl-indan

Ion Predicted m/z Interpretation

[M]⁺ 210/212

Molecular ion with

characteristic 1:1 bromine

isotope pattern

[M-Br]⁺ 131 Loss of a bromine radical

[C₉H₉]⁺ 117 Loss of Br and CH₂

Interpretation of the Mass Spectrum:

Molecular Ion Peak: The key feature will be the molecular ion peak displaying the

characteristic isotopic pattern of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio), with

signals at m/z 210 and 212.

Major Fragmentation: A prominent peak at m/z 131 is expected, corresponding to the loss of

the bromine radical to form a stable benzylic carbocation. Further fragmentation may lead to

a peak at m/z 117.
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Caption: Predicted primary fragmentation pathway for 5-Bromomethyl-indan.

Experimental Protocols
The acquisition of high-quality spectroscopic data is contingent upon meticulous experimental

technique.

NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of 5-Bromomethyl-indan in approximately 0.6 mL of

deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal

standard.[3]

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition: Acquire the spectrum using a standard pulse program with a spectral

width of -2 to 12 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans

(typically 16 or more) to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition: Employ a proton-decoupled pulse program with a spectral width of 0 to

220 ppm and a sufficient number of scans for adequate signal averaging.

IR Spectroscopy
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Sample Preparation: For Attenuated Total Reflectance (ATR)-FTIR, place a small amount of

the neat sample directly onto the ATR crystal.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an

ATR accessory.

Data Acquisition: Record a background spectrum of the clean ATR crystal. Apply the sample

and collect the spectrum over a range of 4000-400 cm⁻¹, co-adding at least 16 scans to

improve data quality.

Mass Spectrometry
Sample Introduction: Introduce the sample via a suitable method, such as Gas

Chromatography (GC-MS) or direct infusion.

Ionization: Employ Electron Ionization (EI) at 70 eV to induce fragmentation.

Mass Analysis: Scan a mass range of m/z 40-300 to detect the molecular ion and key

fragment ions.

Conclusion
The structural elucidation of 5-Bromomethyl-indan is readily achievable through a synergistic

application of NMR, IR, and MS. While this guide provides a predictive framework, it is crucial

for researchers to compare their experimentally obtained data with these expectations. Any

significant deviations may indicate the presence of impurities or an incorrect structural

assignment, necessitating further investigation. The detailed protocols and interpretations

herein serve as a robust starting point for the comprehensive characterization of this important

chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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